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Compound of Interest

Compound Name: Methyl 4-chlorocinnamate

Cat. No.: B1312252

Essential Safety and Handling Guide for Methyl 4-
chlorocinnamate

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Methyl 4-chlorocinnamate, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is vital for ensuring personal safety
and environmental protection.

Hazard Summary

Methyl 4-chlorocinnamate is a chemical compound that requires careful handling due to its
potential health hazards. It is known to cause skin and serious eye irritation, and may also
cause respiratory irritation.[1][2][3]

Physical and Chemical Properties

A summary of key quantitative data for Methyl 4-chlorocinnamate is provided below for easy
reference.
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Property Value Source
Appearance White to Almost white powder 3]

to crystal
Molecular Formula C10HsClO2 [31[4]
Molecular Weight 196.63 g/mol [31[4]
Melting Point 33-38°C (91 - 100 °F)
Boiling Point 260 - 262 °C (500 - 504 °F)
Purity >98.0% (GC) [3]

Operational and Disposal Plan

A systematic approach to handling, from preparation to disposal, is critical. The following
workflow outlines the necessary steps to be taken.
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Caption: Workflow for the safe handling and disposal of Methyl 4-chlorocinnamate.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The required equipment is

detailed below.

PPE Category

Specification

Rationale & Source

Eye & Face Protection

Tightly fitting safety goggles
with side-shields (conforming
to EN 166 or NIOSH
standards). A face shield may

also be appropriate.

Protects against splashes and
dust, preventing serious eye
irritation.[1][2]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile). Gloves
must be inspected for integrity

before use.

Prevents skin contact, which

can cause irritation.[1][2][5]

Body Protection

A laboratory coat or other
protective clothing is the
minimum requirement. For
certain procedures, fire/flame-
resistant and impervious

clothing may be necessary.

Protects skin from accidental
contact and contamination of

personal clothing.[1][2][5]

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. If ventilation is
insufficient or exposure limits
are exceeded, a full-face
respirator should be used. For
firefighting, a self-contained
breathing apparatus (SCBA) is

necessary.

Prevents inhalation of dust or
vapors, which may cause

respiratory irritation.[1][2][6]

Procedural Guidance: Step-by-Step
Handling and Storage
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» Ventilation: Always handle Methyl 4-chlorocinnamate in a well-ventilated area, such as a
chemical fume hood, to minimize inhalation exposure.[1][2][6]

« Ignition Sources: The compound can form explosive mixtures with air upon intense heating.
Use non-sparking tools and prevent fire caused by electrostatic discharge.[1][6] Keep away
from all sources of ignition.[1][6]

o Personal Hygiene: Wash hands and skin thoroughly after handling.[1][2] Do not eat, drink, or
smoke in the laboratory area where the chemical is being used.[1]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][6] Keep
it segregated from foodstuff containers and other incompatible materials.[1][6]

First Aid Measures

« If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen.[1][6]

e In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water.[1][6]

e In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing
contact lenses if present and easy to do.[1][2]

« If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][6]

Spill Management

o Evacuate: Keep unprotected personnel away from the spill area.[6]
o Containment: Prevent the spill from entering drains, waterways, or soil.[2][6]

o Clean-up: For solid spills, sweep or vacuum the material and place it into a suitable, labeled
container for disposal. For liquid spills, absorb the material with an inert substance like
vermiculite, dry sand, or earth before collection.[2][5]

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Classification: Generators of chemical waste must determine if it is classified as
hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and
local regulations.[2]

o Waste Collection:

o Collect all waste Methyl 4-chlorocinnamate and any contaminated materials (e.g.,
gloves, weighing paper, absorbent pads) in a designated, compatible, and clearly labeled
container.[5]

o The container must be marked as "Hazardous Waste" and include the full chemical name.

[5]

e Segregation: Do not mix Methyl 4-chlorocinnamate waste with other incompatible waste
streams.[5]

o Final Disposal: The material must be disposed of through a licensed chemical destruction
plant or an approved hazardous waste disposal facility.[5][6] Do not discharge into sewer
systems.[6]

o Packaging Disposal: Empty containers can be triple-rinsed and offered for recycling or
reconditioning. Alternatively, they can be punctured to render them unusable and disposed of
in a sanitary landfill, in accordance with local regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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